Cas no 74978-29-3 (Phenyl-(2,3,4-tribenzoyl-cyclobutyl)-methanone)

• Product Name: Phenyl-(2,3,4-tribenzoyl-cyclobutyl)-methanone
• CAS No: 74978-29-3
• MF: C₃₂H₂₄O₄
• MW: 472.530569076538
• CID: 2674337
• Update Time: 2023-08-07

Phenyl-(2,3,4-tribenzoyl-cyclobutyl)-methanone Chemical and Physical Properties

Names and Identifiers

• 1α,2α,3α,4β-Tetrabenzoylcyclobutane
• WPWOMCPQYJOCDP-UHFFFAOYSA-N
• Methanone, 1,2,3,4-cyclobutanetetrayltetrakis*phenyl-, (1.alpha.,2.alpha.,3.alpha.,4.beta.)-
• Methanone, 1,2,3,4-cyclobutanetetrayltetrakis[phenyl-, (1.alpha.,2.alpha.,3.alpha.,4.beta.)-
• 1alpha,2alpha,3alpha,4beta-Tetrabenzoylcyclobutane
• cyclobutane-1,2,3,4-tetrayltetrakis(phenylmethanone)
• PHENYL-(2,3,4-TRIBENZOYL-CYCLOBUTYL)-METHANONE
• Phenyl-(2,3,4-tribenzoyl-cyclobutyl)-methanone

• Inchi： 1S/C32H24O4/c33-29(21-13-5-1-6-14-21)25-26(30(34)22-15-7-2-8-16-22)28(32(36)24-19-11-4-12-20-24)27(25)31(35)23-17-9-3-10-18-23/h1-20,25-28H
• InChI Key： WPWOMCPQYJOCDP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C(C(C2C=CC=CC=2)=O)C(C(C2C=CC=CC=2)=O)C1C(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 662
• XLogP3: 5.4
• Topological Polar Surface Area: 68.3